91-76-9

Benzoguanamine

In Stock

• CAS RN:
• 91-76-9

• Formula:
• C9H9N5
  C6H5(C3N3)(NH2)2
  C9H9N5

• InChI:
• InChI=1S/C9H9N5/c10-8-12-7(13-9(11)14-8)6-4-2-1-3-5-6/h1-5H,(H4,10,11,12,13,14)

• InChIKey:
• GZVHEAJQGPRDLQ-UHFFFAOYSA-N

• Benzoguanamine, also known as Benzoguanamine, is a useful research compound. Its molecular formula is Array and its molecular weight is 187.2 g/mol. The purity is usually 95%.

Ethyl o-bromomethylphenylacetate

Usually In Stock

• CAS RN:
• 39191-76-9

• Formula:
• C11H13BrO2

• InChI:
• InChI=1S/C11H13BrO2/c1-2-14-11(13)7-9-5-3-4-6-10(9)8-12/h3-6H,2,7-8H2,1H3

• InChIKey:
• GYHZOHHVPLIUGW-UHFFFAOYSA-N

• Ethyl o-bromomethylphenylacetate is a useful research compound. Its molecular formula is C11H13BrO2 and its molecular weight is 257.12 g/mol. The purity is usually 95%.

4-(hexylamino)benzoic Acid

Usually In Stock

• CAS RN:
• 55791-76-9

• Formula:
• C13H19NO2

• InChI:
• InChI=1S/C13H19NO2/c1-2-3-4-5-10-14-12-8-6-11(7-9-12)13(15)16/h6-9,14H,2-5,10H2,1H3,(H,15,16)

• InChIKey:
• LXOKKPODGWECLI-UHFFFAOYSA-N

• 4-(hexylamino)benzoic Acid is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29 g/mol. The purity is usually 95%.

(3aS,6aR)-6-(benzyloxymethyl)-2,2-dimethyl-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-ol

In Stock

• CAS RN:
• 89291-76-9

• Formula:
• C16H20O4

• InChI:
• InChI=1S/C16H20O4/c1-16(2)19-14-12(8-13(17)15(14)20-16)10-18-9-11-6-4-3-5-7-11/h3-8,13-15,17H,9-10H2,1-2H3/t13?,14-,15+/m1/s1

• InChIKey:
• UTHVDGQULGZKEF-DMJDIKPUSA-N

• (3aS,6aR)-6-(benzyloxymethyl)-2,2-dimethyl-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-ol is a useful research compound. Its molecular formula is C16H20O4 and its molecular weight is 276.33 g/mol. The purity is usually 95%.

Heraclenol

In Stock

• CAS RN:
• 26091-76-9

• Formula:
• C16H16O6

• InChI:
• InChI=1S/C16H16O6/c1-16(2,19)11(17)8-21-15-13-10(5-6-20-13)7-9-3-4-12(18)22-14(9)15/h3-7,11,17,19H,8H2,1-2H3

• InChIKey:
• FOINLJRVEBYARJ-UHFFFAOYSA-N

• Natural product derived from plant source.
  9-(2,3-dihydroxy-3-methylbutoxy)-7-furo[3,2-g][1]benzopyranone is a member of psoralens.
  9-(2,3-Dihydroxy-3-methylbutoxy)furo[3,2-g]chromen-7-one is a natural product found in Rhadinothamnus rudis, Boenninghausenia albiflora, and other organisms with data available.
  

6-Oxo-6-(4-propoxyphenyl)hexanoic acid

In Stock

• CAS RN:
• 898791-76-9

• Formula:
• C15H20O4

• InChI:
• InChI=1S/C15H20O4/c1-2-11-19-13-9-7-12(8-10-13)14(16)5-3-4-6-15(17)18/h7-10H,2-6,11H2,1H3,(H,17,18)

• InChIKey:
• XMSNWWVLDUULAS-UHFFFAOYSA-N

• 6-Oxo-6-(4-propoxyphenyl)hexanoic acid is a useful research compound. Its molecular formula is C15H20O4 and its molecular weight is 264.32 g/mol. The purity is usually 95%.

3-cyclohexyl-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)propanamide

In Stock

• CAS RN:
• 893991-76-9

• Formula:
• C20H23N3OS

• InChI:
• InChI=1S/C20H23N3OS/c24-19(11-6-15-4-2-1-3-5-15)21-17-9-7-16(8-10-17)18-14-23-12-13-25-20(23)22-18/h7-10,12-15H,1-6,11H2,(H,21,24)

• InChIKey:
• JWMJDRSZZCOIFU-UHFFFAOYSA-N

• 3-cyclohexyl-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)propanamide is a useful research compound. Its molecular formula is C20H23N3OS and its molecular weight is 353.48. The purity is usually 95%.

1-Chloropropyl-4-methylpiperazine

• CAS RN:
• 916791-76-9

• Formula:
• C8H17ClN2

• InChI:
• InChI=1S/C8H17ClN2/c1-3-8(9)11-6-4-10(2)5-7-11/h8H,3-7H2,1-2H3

• InChIKey:
• ASLAFDCWPQBPEH-UHFFFAOYSA-N

• 1-Chloropropyl-4-methylpiperazine is a useful research compound. Its molecular formula is C8H17ClN2 and its molecular weight is 176.69 g/mol. The purity is usually 95%.

2-(2,3-Dihydro-1-benzofuran-4-yl)ethan-1-ol

Usually In Stock

• CAS RN:
• 199391-76-9

• Formula:
• C10H12O2

• InChI:
• InChI=1S/C10H12O2/c11-6-4-8-2-1-3-10-9(8)5-7-12-10/h1-3,11H,4-7H2

• InChIKey:
• TWWMLCCVWXQLJX-UHFFFAOYSA-N

• 2-(2,3-Dihydro-1-benzofuran-4-yl)ethan-1-ol is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.2 g/mol. The purity is usually 95%.

3-[Bis(4-fluorophenyl)phosphinyl]benzenamine

Usually In Stock

• CAS RN:
• 144091-76-9

• Formula:
• C18H14F2NOP

• InChI:
• InChI=1S/C18H14F2NOP/c19-13-4-8-16(9-5-13)23(22,17-10-6-14(20)7-11-17)18-3-1-2-15(21)12-18/h1-12H,21H2

• InChIKey:
• LHSZQFBOQKJCMQ-UHFFFAOYSA-N

• 3-[Bis(4-fluorophenyl)phosphinyl]benzenamine, also known as 3-[Bis(4-fluorophenyl)phosphinyl]benzenamine, is a useful research compound. Its molecular formula is C18H14F2NOP and its molecular weight is 329.287. The purity is usually 95%.

6-Oxoprimapterin

• CAS RN:
• 115991-76-9

• Formula:
• C9H11N5O4

• InChI:
• InChI=1S/C9H11N5O4/c1-2(15)5(16)3-7(17)12-4-6(11-3)13-9(10)14-8(4)18/h2,5,15-16H,1H3,(H,12,17)(H3,10,11,13,14,18)/t2-,5-/m1/s1

• InChIKey:
• IVLRTAQPNLWWKT-DUZGATOHSA-N

• 6-Oxoprimapterin, also known as 6-Oxoprimapterin, is a useful research compound. Its molecular formula is C9H11N5O4 and its molecular weight is 253.22 g/mol. The purity is usually 95%.

3-Bicyclo[3.2.1]octanylmethanamine

• CAS RN:
• 1420791-76-9

• Formula:
• C9H17N

• InChI:
• InChI=1S/C9H17N/c10-6-9-4-7-1-2-8(3-7)5-9/h7-9H,1-6,10H2

• InChIKey:
• AOKVKPWLZTUIAE-UHFFFAOYSA-N

• 3-Bicyclo[3.2.1]octanylmethanamine is a useful research compound. Its molecular formula is C9H17N and its molecular weight is 139.24. The purity is usually 95%.

6-[(4-Bromophenyl)sulfonyl]-3-pyridinylamine

In Stock

• CAS RN:
• 1221791-76-9

• Formula:
• C11H9BrN2O2S

• InChI:
• InChI=1S/C11H9BrN2O2S/c12-8-1-4-10(5-2-8)17(15,16)11-6-3-9(13)7-14-11/h1-7H,13H2

• InChIKey:
• ZNCIGKTVKRIHDF-UHFFFAOYSA-N

• 6-[(4-Bromophenyl)sulfonyl]-3-pyridinylamine is a useful research compound. Its molecular formula is C11H9BrN2O2S and its molecular weight is 313.17 g/mol. The purity is usually 95%.

1-{4-[3-(Hydroxymethyl)pyrrolidin-1-yl]piperidin-1-yl}ethan-1-one

• CAS RN:
• 1823791-76-9

• Formula:
• C12H22N2O2

• InChI:
• InChI=1S/C12H22N2O2/c1-10(16)13-6-3-12(4-7-13)14-5-2-11(8-14)9-15/h11-12,15H,2-9H2,1H3

• InChIKey:
• LHZJJTFXNDUOLP-UHFFFAOYSA-N

• 1-{4-[3-(Hydroxymethyl)pyrrolidin-1-yl]piperidin-1-yl}ethan-1-one is a useful research compound. Its molecular formula is C12H22N2O2 and its molecular weight is 226.32 g/mol. The purity is usually 95%.

N-((4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)propane-1-sulfonamide

In Stock

• CAS RN:
• 1797291-76-9

• Formula:
• C13H22N4O2S

• InChI:
• InChI=1S/C13H22N4O2S/c1-3-8-20(18,19)14-10-12-15-11(2)9-13(16-12)17-6-4-5-7-17/h9,14H,3-8,10H2,1-2H3

• InChIKey:
• YDSXBOCFCRQMCW-UHFFFAOYSA-N

• N-((4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)propane-1-sulfonamide is a useful research compound. Its molecular formula is C13H22N4O2S and its molecular weight is 298.41. The purity is usually 95%.

N-(2-(3-fluorophenyl)-2-methoxyethyl)-2-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 1797891-76-9

• Formula:
• C17H15F4NO2

• InChI:
• InChI=1S/C17H15F4NO2/c1-24-15(11-5-4-6-12(18)9-11)10-22-16(23)13-7-2-3-8-14(13)17(19,20)21/h2-9,15H,10H2,1H3,(H,22,23)

• InChIKey:
• PJYFBJYIYDPUQM-UHFFFAOYSA-N

• N-(2-(3-fluorophenyl)-2-methoxyethyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C17H15F4NO2 and its molecular weight is 341.306. The purity is usually 95%.

Tert-butyl 2-[(cyclopropylmethyl)[3-(prop-2-enamido)cyclobutyl]amino]acetate

Usually In Stock

• CAS RN:
• 2094591-76-9

• Formula:
• C17H28N2O3

• InChI:
• InChI=1S/C17H28N2O3/c1-5-15(20)18-13-8-14(9-13)19(10-12-6-7-12)11-16(21)22-17(2,3)4/h5,12-14H,1,6-11H2,2-4H3,(H,18,20)

• InChIKey:
• XLBKBXPDDCFQFU-UHFFFAOYSA-N

• Tert-butyl 2-[(cyclopropylmethyl)[3-(prop-2-enamido)cyclobutyl]amino]acetate is a useful research compound. Its molecular formula is C17H28N2O3 and its molecular weight is 308.422. The purity is usually 95%.